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CAS No.: 91396-88-2

Cat. No.: S539884

Get Quote

PluriSIn 1 is a selective inhibitor of stearoyl-CoA desaturase 1 (SCD1) that induces apoptosis in

undifferentiated human pluripotent stem cells (hPSCs), thereby preventing teratoma formation. This makes it

a valuable tool for improving the safety profile of cell populations destined for therapeutic applications like

regenerative medicine [1] [2].

The following table summarizes the key data for preparing PluriSIn 1 stock and working solutions:

Parameter Details

CAS Number 91396-88-2 [3]

Molecular Formula C₁₂H₁₁N₃O [3] [2]

Molecular Weight 213.24 g/mol [3] [2]

Purity 99.84% [3]

Recommended Stock Concentration 50 mg/mL in DMSO (201.65 mM) [2]

Solubility DMSO: 80 mg/mL (375.16 mM) [3]

Storage Conditions (Powder) -20°C for 3 years; 4°C for 2 years [3]

Storage Conditions (Solution) -80°C for 2 years; -20°C for 1 year [3]
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In Vitro Working Solution Formulation

For cell culture assays, PluriSIn 1 is typically used at a concentration of 20 µM [1] [2]. The following

protocol can be used to prepare a working solution from a DMSO stock:

Preparation of Stock Solution: Dissolve PluriSIn 1 powder in pure, fresh DMSO to prepare a 50

mg/mL (201.65 mM) stock solution [2].
Preparation of Working Solution: Dilute the stock solution directly into your pre-warmed cell culture

medium to achieve the final desired concentration (e.g., 20 µM). For example, to treat cells in 1 mL of
medium, add 0.99 µL of the 50 mg/mL stock solution.

Important Note: DMSO can absorb moisture from the air, which may affect the solubility of the
compound. It is recommended to use newly opened DMSO and aliquot the stock solution to avoid

repeated freeze-thaw cycles [3].

In Vivo Working Solution Formulation

If animal administration is required, the following formulation has been referenced. Always consult

relevant literature and your institution's animal care guidelines before proceeding.

Protocol 1: DMSO/PEG300/Tween-80/Saline [3]

Final Concentration: ≥ 5 mg/mL (23.45 mM)
Preparation Method:

Prepare a DMSO stock solution at 50 mg/mL.
To 100 µL of this stock, add 400 µL of PEG 300 and mix evenly.

Add 50 µL of Tween-80 to the mixture and mix evenly.
Finally, add 450 µL of saline (0.9% sodium chloride in ddH₂O) to adjust the total volume

to 1 mL.
The resulting solution should be clear and is suitable for in vivo use.

Experimental Protocol: Elimination of Undifferentiated
Cells

The primary application of PluriSIn 1 is the selective removal of residual undifferentiated cells from a

differentiated population, such as cardiomyocytes derived from induced pluripotent stem (iPS) cells [1]. The

workflow is as follows:
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PluriSIn 1 Treatment Workflow

Start with iPS-derived cell population

Treat with 20 µM PluriSIn 1

Incubate for 1-4 days

Assessment after 1 day

 Day 1

Assessment after 4 days

 Day 4
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apoptosis in Nanog+ cells

Diminished population
of Nanog+ cells

Tumor-free cell population
for transplantation

Click to download full resolution via product page

Detailed Procedure [1]:

Cell Culture: Culture your iPS-derived cell population (e.g., cardiomyocytes) using standard

conditions. The cells can be plated in multi-well plates (e.g., 6-well plates) at a suitable density.
Treatment: Add PluriSIn 1 directly to the culture medium to a final concentration of 20 µM. A vehicle

control (e.g., 0.2% DMSO) should be included in parallel.
Incubation: Incubate the cells with the compound for 1 to 4 days. The study showed that a 1-day

treatment is sufficient to induce significant apoptosis in Nanog-positive cells, while a 4-day treatment
effectively eliminates this population [1].

Analysis: The effects can be analyzed by:
Apoptosis Assay: Perform TUNEL staining after 1 day of treatment to confirm apoptosis.
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Pluripotency Marker Analysis: Use immunostaining (e.g., for Nanog protein) or quantitative

RT-PCR (for Nanog mRNA) to demonstrate the reduction or elimination of undifferentiated cells
[1].

Handling and Safety Notes

For Research Use Only: This product is intended for research purposes only and is not for
diagnostic or therapeutic use [4] [3].

Controlled Substance: Please note that PluriSIn 1 may be a controlled substance in your region [3].
Storage: Upon receipt, store the powder as recommended. Aliquot stock solutions to maintain

stability and avoid repeated freeze-thaw cycles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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